Cas no 656-43-9 (2,2,5-trifluoro-1,3-dioxaindane)

• Product name: 2,2,5-trifluoro-1,3-dioxaindane
• CAS No: 656-43-9
• MF: C₇H₃O₂F₃
• MW: 176.09272
• MDL: MFCD00236311
• CID: 39444
• PubChem ID: 2776987

2,2,5-trifluoro-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 2,2,5-Trifluoro-1,3-benzodioxole
• 4-Fluoro-1,2-[(difluoromethylene)dioxy]benzene
• 1,3-Benzodioxole,2,2,5-trifluoro
• 2,2,5-trifluorobenzo[d]1,3-dioxolene
• 2,2,5-trifluoro-1,3-dioxaindane
• AKOS006228017
• A835172
• MFCD00236311
• SCHEMBL10431415
• 2,2,5-Trifluorobenzo[d][1,3]dioxole
• DTXSID10380320
• 656-43-9
• SY047379
• FT-0609122
• EN300-244654
• CS-0242095

• MDL： MFCD00236311
• Inchi： 1S/C7H3F3O2/c8-4-1-2-5-6(3-4)12-7(9,10)11-5/h1-3H
• InChI Key： SNHQSYSJSWODIQ-UHFFFAOYSA-N
• SMILES： FC1(F)OC2C=CC(F)=CC=2O1

Computed Properties

• Exact Mass: 176.00900
• Monoisotopic Mass: 176.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.6
• Tautomer Count: nothing
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: Colorless liquid.
• Density: 1.52
• Boiling Point: 128-130℃ at 760 mmHg
• Flash Point: 126 °C at 760 mmHg
• Refractive Index: 1.429
• PSA: 18.46000
• LogP: 2.14720
• Solubility: Not determined.

2,2,5-trifluoro-1,3-dioxaindane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25

2,2,5-trifluoro-1,3-dioxaindane Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2,2,5-trifluoro-1,3-dioxaindane

Recent Advances in the Study of 2,2,5-Trifluoro-1,3-dioxaindane (CAS: 656-43-9) in Chemical Biology and Pharmaceutical Research

2,2,5-Trifluoro-1,3-dioxaindane (CAS: 656-43-9) is a fluorinated heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's structural features, including its trifluoromethyl group and dioxaindane core, make it a promising scaffold for the design of novel bioactive molecules.

Recent studies have explored the synthetic pathways for 2,2,5-trifluoro-1,3-dioxaindane, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Fluorine Chemistry detailed a novel catalytic method for its synthesis, achieving a 92% yield under mild conditions. This advancement is critical for scaling up production and facilitating further pharmacological studies. Additionally, the compound's stability under physiological conditions has been investigated, revealing favorable pharmacokinetic properties that enhance its suitability as a drug candidate.

In the realm of biological activity, 2,2,5-trifluoro-1,3-dioxaindane has demonstrated promising results as an inhibitor of specific enzymes involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its potent inhibitory effects on cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 µM. This finding suggests potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and osteoarthritis. Furthermore, molecular docking studies have provided insights into the compound's binding interactions with COX-2, paving the way for structure-activity relationship (SAR) optimizations.

The therapeutic potential of 2,2,5-trifluoro-1,3-dioxaindane extends beyond anti-inflammatory applications. Preliminary in vitro studies have indicated its efficacy against certain cancer cell lines, particularly those resistant to conventional chemotherapy. Researchers at the University of Tokyo reported in 2024 that the compound induces apoptosis in triple-negative breast cancer cells via the mitochondrial pathway, with minimal cytotoxicity to normal cells. These findings underscore its potential as a targeted anticancer agent, though further in vivo studies are warranted to validate these effects.

Despite these advancements, challenges remain in the development of 2,2,5-trifluoro-1,3-dioxaindane-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these findings into clinical applications. Future research directions may include the exploration of derivatives and prodrugs to enhance the compound's pharmacological profile.

In conclusion, 2,2,5-trifluoro-1,3-dioxaindane (CAS: 656-43-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural attributes, combined with demonstrated biological activities, position it as a valuable scaffold for drug discovery. Continued investigation into its mechanisms of action and therapeutic potential will likely yield significant contributions to the field, particularly in the treatment of inflammatory diseases and cancer.